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Compound of Interest

Acetophenone, tetrachloro
Compound Name: o
derivative

Cat. No.: B031923

An In-Depth Technical Guide to 2,2',4'-Trichloroacetophenone

A Note on Nomenclature: The term "tetrachloroacetophenone” is not a standard chemical
identifier. This guide focuses on the closely related and commercially significant compound,
2,2',4'-Trichloroacetophenone, which is likely the intended subject of interest.

This technical guide provides a comprehensive overview of 2,2',4'-trichloroacetophenone,
including its chemical identity, physical properties, synthesis protocols, and its crucial role as an
intermediate in the development of pharmaceutical agents. The information is tailored for
researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Molecular Structure

2,2',4'-Trichloroacetophenone is a halogenated organic compound belonging to the
acetophenone class.[1] Its structure features a phenyl ring substituted with two chlorine atoms
at the 2' and 4' positions, and a chloroacetyl group attached to the ring.[1]

e CAS Number: 4252-78-2[2][3]
e Molecular Formula: CsHsClsO[2][3]

e |UPAC Name: 2-chloro-1-(2,4-dichlorophenyl)ethanone[2]
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e Synonyms: a,2,4-Trichloroacetophenone, 2,4-Dichlorophenacyl chloride, Chloromethyl 2,4-
dichlorophenyl ketone[1][2]

Physicochemical Properties

The quantitative physicochemical properties of 2,2',4'-trichloroacetophenone are summarized in
the table below.

Property Value Source(s)

Molecular Weight 223.48 g/mol [2][3]
Off-white to yellow crystalline

Appearance ) [2][3]
solid

Melting Point 47-54 °C [3]

Boiling Point 130-135 °C at 4 mmHg [3]

Density 1.312 g/cm3 [3]

Flash Point > 230 °F (> 110 °C) [2][3]

Water Solubility 60 mg/L (at 20 °C) [3]
VYWPPRLINVHPEU-

InChl Key [2]
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Experimental Protocols: Synthesis

The primary method for synthesizing 2,2',4'-trichloroacetophenone is through the Friedel-Crafts
acylation of 1,3-dichlorobenzene.[4][5]

Synthesis of 2,2'.4'-Trichloroacetophenone

This protocol describes a common laboratory-scale synthesis.

Materials:
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1,3-Dichlorobenzene

Chloroacetyl chloride

Anhydrous aluminum trichloride (AICI3)
Dichloromethane (DCM) or other suitable solvent
Ice water

Concentrated hydrochloric acid

Saturated sodium bicarbonate solution
Anhydrous sodium sulfate or magnesium sulfate
Ethanol or petroleum ether for recrystallization
Procedure:

To a stirred mixture of 1,3-dichlorobenzene and anhydrous aluminum trichloride in
dichloromethane, slowly add chloroacetyl chloride dropwise at a controlled temperature,
typically not exceeding 30 °C.[5]

After the addition is complete, stir the reaction mixture at the same temperature for several
hours to ensure the reaction goes to completion.[5]

Carefully quench the reaction by pouring the mixture into ice water containing a small
amount of concentrated hydrochloric acid.[5]

Separate the organic layer. Wash the organic phase sequentially with water and a saturated
sodium bicarbonate solution to neutralize any remaining acid.[3]

Dry the organic layer over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure to obtain the crude product.
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» Purify the crude solid by recrystallization from a suitable solvent like ethanol to yield 2,2',4'-
trichloroacetophenone as a white to off-white solid.[5]

Caption: Synthesis workflow for 2,2',4'-Trichloroacetophenone.

Role in Drug Development

2,2',4'-Trichloroacetophenone is a pivotal building block in the pharmaceutical industry,
primarily for the synthesis of azole-based antifungal agents.[3][5][6] These drugs are essential
for treating a wide range of fungal infections.

The mechanism of action for these antifungal drugs typically involves the inhibition of the fungal
cytochrome P450 enzyme lanosterol 14a-demethylase. This enzyme is critical for the
biosynthesis of ergosterol, a vital component of the fungal cell membrane. By disrupting
ergosterol production, azole antifungals compromise the integrity of the fungal cell membrane,
leading to cell death.

Intermediate in Antifungal Synthesis

2,2',4'-Trichloroacetophenone serves as a key starting material for several widely used
antifungal medications, including:

e Miconazole: Used for skin infections such as ringworm and candidiasis.[6]
o Econazole: A topical antifungal medication.[4]
» |soconazole: Another potent antifungal agent.[3][7]

The synthesis of these drugs involves a multi-step process where the 2,2',4'-
trichloroacetophenone molecule is chemically modified. A general pathway involves the
reduction of the ketone group to an alcohol, followed by substitution and N-alkylation reactions
to introduce the imidazole moiety and other required functional groups.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

